Cas no 2679928-58-4 ((2R,3R)-1-acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (2R,3R)-1-acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2679928-58-4
• MF: C₉H₁₀F₅NO₃
• MW: 275.172620296478
• CID: 6447410
• PubChem ID: 165913062
• Update Time: 2025-11-06

(2R,3R)-1-acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679928-58-4
• (2R,3R)-1-acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid
• EN300-28284241

• Inchi： 1S/C9H10F5NO3/c1-4(16)15-3-2-5(6(15)7(17)18)8(10,11)9(12,13)14/h5-6H,2-3H2,1H3,(H,17,18)/t5-,6-/m1/s1
• InChI Key： LUUPRKZUIAAEAD-PHDIDXHHSA-N
• SMILES： FC(C(F)(F)F)([C@@H]1CCN(C(C)=O)[C@H]1C(=O)O)F

Computed Properties

• Exact Mass: 275.05808399g/mol
• Monoisotopic Mass: 275.05808399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on (2R,3R)-1-acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid

(2R,3R)-1-Acetyl-3-(1,1,2,2,2-Pentafluoroethyl)pyrrolidine-2-Carboxylic Acid: A Comprehensive Overview

(2R,3R)-1-Acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid, also known by its CAS number NO 26799-58-4, is a highly specialized compound with significant applications in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique stereochemistry and promising pharmacological properties. Recent studies have highlighted its potential in drug development and as a versatile building block in synthetic chemistry.

The chemical structure of this compound is characterized by a pyrrolidine ring system with two chiral centers at positions 2 and 3. The stereochemistry of these centers is crucial for its biological activity. The presence of a pentafluoroethyl group at position 3 introduces significant electronic and steric effects, which play a pivotal role in modulating the compound's interactions with biological targets. Additionally, the acetyl group at position 1 contributes to the overall stability and solubility of the molecule.

Recent research has focused on the synthesis and optimization of this compound. Scientists have developed novel synthetic pathways that enhance the efficiency and scalability of production. For instance, asymmetric catalysis has been employed to achieve high enantiomeric excess during the synthesis process. These advancements have made it possible to produce large quantities of the compound for preclinical studies.

In terms of pharmacological activity, this compound has shown remarkable potential as a modulator of various biological targets. Studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. Furthermore, its unique structure allows for selective binding to certain receptors, which could be exploited in the development of targeted therapies.

The stereochemistry of (2R,3R)-1-Acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid is a critical factor in determining its biological activity. Recent investigations have revealed that minor changes in stereochemistry can significantly alter the compound's efficacy and selectivity. This highlights the importance of maintaining precise stereochemical control during synthesis.

Another area of interest is the compound's solubility and bioavailability. Researchers have explored various strategies to enhance these properties without compromising its pharmacological activity. For example, the incorporation of hydrophilic groups or modifications to the pentafluoroethyl group has been shown to improve solubility in aqueous media.

The application of computational chemistry tools has also provided valuable insights into the behavior of this compound. Molecular docking studies have revealed potential binding modes with target proteins, while quantum mechanical calculations have shed light on its electronic properties. These computational approaches are expected to play an increasingly important role in optimizing the compound for therapeutic use.

In conclusion, (2R,3R)-1-Acetyl-3-(1,1,2,2,2-pentafluoroethyl)pyrrolidine-2-carboxylic acid represents a cutting-edge compound with vast potential in drug discovery and development. Its unique structure and stereochemistry make it a valuable tool for researchers in both academia and industry. As advancements in synthetic methods and pharmacological understanding continue to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry.